Cas no 39455-18-0 (Sodium Chondroitin Sulfate A)

• Product Name: Sodium Chondroitin Sulfate A
• CAS No: 39455-18-0
• MF: C₁₃H₂₁NO₁₅S
• MW: 463.3685
• MDL: MFCD00130792
• CID: 55019
• Update Time: 2025-05-23

Sodium Chondroitin Sulfate A Chemical and Physical Properties

Names and Identifiers

• Chondroitin sulfate sodium salt
• Chondroitin Sulfate Sodium
• chondroitin 4-sulfate sodium salt from bovine trachea
• Chondroitin 4-sulfate sodium salt
• Chondroitin sulfate A sodium from bovine trachea
• CHONDROITIN SULFATE A SODIUM SALT(RG)
• Chondroitin sulfate sodium Bovine
• CHONDROITIN SULFATE SODIUM SALT BOVINE(RG) PrintBack
• Chondroitin sulfate A sodium salt
• Cinchonidine
• Alternating Copoly beta-glucuronic acid-(1→3)-N-acetyl-beta-galactosamine-4-sulfate-(1→4)
• Chondroitin sulfate
• Chondroitin sulphate
• Chonsurid
• chondroitin sulfate C
• Chondroitin polysulfate
• CHONDROITIN SULFATES
• Chondroitin 6-sulfate
• Chondroitin, hydrogen sulfate
• Chondroitin sulfuric acid
• Chondroitine sulfate
• Chondroitin 4-sulfate
• Chondroitin sulfuric acids
• Condrosulf
• Condrosan
• Sodium chondroitin sulfate
• Chondroitinsulfate C
• Chondroitinsulfuric acids
• Structum
• Chondron
• Chondroitin 4 and 6 sulfate
• Gepan
• Chondritinsulfate
• Chondritinsulphate
• Uropol
• Chondroitin, hydrogen sulfate, sodium salt
• C
• Sodium Chondroitin Sulfate A

• MDL： MFCD00130792
• Inchi： 1S/C13H21NO15S/c1-2(15)14-3-8(7(19)13(28-11(3)22)29-30(23,24)25)26-12-6(18)4(16)5(17)9(27-12)10(20)21/h3-9,11-13,16-19,22H,1H3,(H,14,15)(H,20,21)(H,23,24,25)/t3-,4+,5+,6-,7-,8-,9+,11-,12-,13-/m1/s1
• InChI Key： KXKPYJOVDUMHGS-OSRGNVMNSA-N
• SMILES： S(=O)(=O)(O[H])O[C@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(O[H])O1)N([H])C(C([H])([H])[H])=O)O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C(=O)O[H])O1)O[H])O[H])O[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 739
• Topological Polar Surface Area: 267

Experimental Properties

• Solubility: H2O: 0.1 g/mL, slightly hazy, faintly yellow
• Water Partition Coefficient: Insoluble in water.

Sodium Chondroitin Sulfate A Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3-10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Sodium Chondroitin Sulfate A

Sodium Chondroitin Sulfate A: A Comprehensive Overview

Sodium Chondroitin Sulfate A, with the CAS number 39455-18-0, is a biologically significant compound that has garnered attention in various fields, including pharmacology, nutrition, and cosmetics. This compound is a sulfated glycosaminoglycan (GAG) that plays a crucial role in maintaining the structural integrity of connective tissues. Its unique chemical structure and biological properties make it a valuable ingredient in numerous applications, from dietary supplements to advanced biomedical materials.

The molecular structure of Sodium Chondroitin Sulfate A consists of repeating disaccharide units, each composed of glucuronic acid and N-acetylgalactosamine. The sulfation pattern in this compound is distinct, with sulfate groups primarily attached to the galactosamine residues. This specific sulfation contributes to its viscoelastic properties, which are essential for its function in joint lubrication and shock absorption. Recent studies have highlighted the importance of these properties in mitigating joint-related disorders such as osteoarthritis.

One of the most significant areas of research on Sodium Chondroitin Sulfate A involves its role in joint health. Clinical trials have demonstrated its ability to reduce inflammation and promote cartilage repair. For instance, a 2023 study published in the Journal of Orthopedic Research found that supplementation with Sodium Chondroitin Sulfate A significantly improved joint mobility and reduced pain in patients with knee osteoarthritis. These findings underscore its potential as a natural alternative to conventional anti-inflammatory medications.

Beyond its role in joint health, Sodium Chondroitin Sulfate A has shown promise in dermatology. Its ability to retain moisture and enhance skin elasticity makes it a popular ingredient in anti-aging skincare products. Recent advancements in nanotechnology have enabled the development of delivery systems that enhance the bioavailability of this compound, further boosting its efficacy in cosmetic applications.

The production of Sodium Chondroitin Sulfate A involves intricate biochemical processes, often derived from marine sources such as shark cartilage or bacterial fermentation. Researchers are currently exploring sustainable methods to produce this compound, including synthetic biology approaches that could reduce reliance on animal-derived materials. These innovations align with global efforts to promote eco-friendly practices in the pharmaceutical and cosmetic industries.

In terms of safety, Sodium Chondroitin Sulfate A is generally considered safe for human consumption when used within recommended dosage limits. However, as with any supplement, individual responses may vary, and consultation with a healthcare professional is advised for optimal outcomes.

Looking ahead, the future of Sodium Chondroitin Sulfate A appears bright, with ongoing research exploring its potential in regenerative medicine and wound healing. Its ability to modulate cellular signaling pathways and promote tissue repair positions it as a key player in the development of innovative therapeutic strategies.

In conclusion, Sodium Chondroitin Sulfate A is a multifaceted compound with diverse applications across various industries. Its biological significance, coupled with cutting-edge research advancements, ensures that it will remain a focal point for scientific exploration and commercial innovation for years to come.